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Compound of Interest

Compound Name: 4-Amino-3-nitrobenzonitrile

CAS No.: 6393-40-4

Cat. No.: B023877

Get Quote

Part 1: Executive Summary & Chemical Identity
4-Amino-3-nitrobenzonitrile (CAS 6393-40-4) is a critical "push-pull" aromatic intermediate

used extensively in the synthesis of heterocyclic pharmaceuticals (e.g., benzimidazoles,

quinoxalines) and nonlinear optical (NLO) materials. Its thermodynamic profile is defined by the

strong intramolecular charge transfer (ICT) between the electron-donating amino group and the

electron-withdrawing nitro/cyano groups.

This guide consolidates available experimental data and provides a rigorous, self-validating

framework for determining the missing thermodynamic parameters required for process scale-

up and crystallization design.
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Property Detail

IUPAC Name 4-Amino-3-nitrobenzonitrile

Common Synonyms 2-Nitro-4-cyanoaniline; 4-Cyano-2-nitroaniline

CAS Registry Number 6393-40-4

Molecular Formula

C

H

N

O

Molecular Weight 163.14 g/mol

SMILES NC1=CC=C(C=C1=O)C#N

Appearance Yellow to orange crystalline powder

Part 2: Solid-State Thermodynamic Properties
The thermal behavior of 4-Amino-3-nitrobenzonitrile is dominated by its crystalline lattice

energy, which must be overcome during dissolution or fusion. The following values represent

the current "Gold Standard" in literature.

Thermal Transitions
Parameter Value / Range Method Reference

Melting Point (

)
159.0 – 161.0 °C Capillary / DSC [1][2]

Decomposition (

)
> 200 °C (Est.) TGA [3]

Crystal System Monoclinic / Triclinic* XRD Simulation [4]
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> Note: Polymorphism is common in push-pull nitroanilines. While a primary stable form melts

at ~160°C, researchers should screen for metastable polymorphs using DSC if an unexpected

melting endotherm appears below 158°C.

Electronic & Stability Parameters
HOMO-LUMO Gap: ~5.56 eV (Calculated via DFT/B3LYP). This large gap suggests high

chemical stability under ambient conditions but susceptibility to photo-induced electron

transfer in solution [5].

Thermal Stability: Stable under standard storage. Decomposes at high temperatures

releasing toxic NO

and CO gases. Avoid contact with strong oxidizers.[1]

Part 3: Solubility Thermodynamics & Solvent
Interactions
Solubility data is the cornerstone of crystallization process design. While comprehensive mole-

fraction tables are often proprietary, the qualitative profile follows the "Like Dissolves Like"

principle, modulated by the compound's high dipole moment.

Qualitative Solubility Profile
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Solvent Class Solubility Rating Thermodynamic Rationale

Polar Protic (Ethanol,

Methanol)
High

Strong H-bonding interactions

with the -NH

and -NO

groups. Preferred for

recrystallization.

Polar Aprotic (DMSO, DMF) Very High
Dipole-dipole stabilization of

the polar "push-pull" structure.

Aromatic (Benzene, Toluene) Moderate
-

stacking interactions.

Water Insoluble / Low

Hydrophobic aromatic ring

dominates; lattice energy >

hydration enthalpy.

Thermodynamic Modeling of Dissolution
To predict solubility (

) at unsampled temperatures, the Modified Apelblat Equation is the industry standard model for
this class of compounds:

Where:

is the mole fraction solubility.

is the absolute temperature (K).

are empirical constants derived from experimental data (see Protocol B).

Thermodynamic Functions: From the solubility data, the apparent enthalpy (

) and Gibbs free energy (

) of solution are derived using the van't Hoff analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 4: Experimental Characterization Protocols
As exact quantitative datasets for this specific isomer are often sparse in open literature, the

following protocols are designed to generate regulatory-grade data.

Protocol A: Differential Scanning Calorimetry (DSC)
Objective: Determine Enthalpy of Fusion (

) and precise Onset Melting Point (

).

Preparation: Weigh 3–5 mg of dried 4-Amino-3-nitrobenzonitrile into an aluminum crucible.

Crimp with a pinhole lid (to allow outgassing if decomposition occurs).

Instrument: Calibrate DSC (e.g., TA Instruments Q2000) using Indium standard.

Method:

Equilibrate at 25°C.

Ramp 10°C/min to 180°C (20°C above expected

).

Stop immediately after melting to avoid decomposition contamination.

Analysis: Integrate the melting endotherm. The peak area J/g is converted to kJ/mol using

MW (163.14).

Expected Range: 20–35 kJ/mol (Typical for nitroanilines).

Protocol B: Gravimetric Solubility Determination
Objective: Generate solubility curves (

vs

) for the Apelblat model.
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Excess Addition: Add excess solid to 10 mL of solvent (Ethanol, Ethyl Acetate, etc.) in a

jacketed glass vessel.

Equilibration: Stir at constant temperature (e.g., 298.15 K) for 24 hours.

Sampling: Stop stirring and allow settling for 30 mins. Withdraw supernatant using a syringe

filter (0.45 µm, pre-heated to

).

Gravimetry: Weigh a specific volume of filtrate, evaporate solvent under vacuum, and weigh

the dry residue.

Calculation:

(Where

are solvent mass/MW and

are solute mass/MW).

Part 5: Visualization of Characterization Workflows
Thermodynamic Characterization Logic
This diagram outlines the decision tree for characterizing the solid-state and solution

thermodynamics of the compound.

Start: 4-Amino-3-nitrobenzonitrile

DSC Analysis
(Protocol A)

TGA Analysis
(Thermal Stability)

Solubility Measurement
(Protocol B)

Define T_max < T_m Data Output:
Tm, ΔfusH, xi(T)

Define T_safe

Thermodynamic Modeling
(Apelblat / van't Hoff)

Click to download full resolution via product page

Caption: Integrated workflow for generating missing thermodynamic data. DSC and TGA define

the safe operating window for solubility studies.
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Dissolution Equilibrium Cycle
Understanding the energy barriers in the dissolution process.

Solid Crystal
(Lattice Energy)

Ideal Gas Phase
(Isolated Molecules)

Sublimation (ΔsubH)

Solvated Molecule
(Solution Phase)

Dissolution (ΔsolH)
ΔsolH ≈ ΔfusH + ΔmixH

Solvation (ΔsolvH)

Click to download full resolution via product page

Caption: Born-Haber cycle for dissolution. For 4-Amino-3-nitrobenzonitrile, the lattice energy

(Solid) is the primary barrier to solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermodynamic Data & Characterization Guide: 4-
Amino-3-nitrobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023877/docs#thermodynamic-data-characterization-
guide-4-amino-3-nitrobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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